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Introduction
3-tert-butyltoluene, also known as 1-tert-butyl-3-methylbenzene, is an aromatic hydrocarbon

with the chemical formula C₁₁H₁₆.[1] It is a colorless to pale yellow liquid at room temperature

and is characterized by a toluene backbone substituted with a tert-butyl group at the meta

position.[1] This compound serves as a valuable intermediate in the synthesis of various

organic compounds, including pharmaceuticals and agrochemicals. Its distinct physicochemical

properties, such as its relatively high boiling point and low volatility, make it a subject of interest

in diverse chemical applications.[1] This guide provides a comprehensive overview of the core

physicochemical properties of 3-tert-butyltoluene, complete with experimental protocols and a

summary of quantitative data.

Physicochemical Properties
The key physicochemical properties of 3-tert-butyltoluene are summarized in the table below,

providing a clear comparison of its fundamental characteristics.
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Property Value Units

Molecular Weight 148.25 g/mol

Melting Point -41 °C

Boiling Point 188.8 - 189 °C

Density (at 20°C) 0.859 - 0.87 g/cm³

Refractive Index (at 20°C) 1.485 - 1.50 -

Flash Point 60.5 °C

Vapor Pressure (at 25°C) 0.811 mmHg

Solubility
Insoluble in water; Soluble in

organic solvents
-

Note: The ranges in values reflect data from various sources.[1][2][3][4]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are crucial for

reproducible research. The following sections outline standard experimental protocols for

measuring the properties of liquid organic compounds like 3-tert-butyltoluene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination is the Thiele tube method.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube (fusion tube)
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Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath liquid

Procedure:

A small amount of 3-tert-butyltoluene is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the

test tube are at the same level.

This assembly is then placed in a Thiele tube containing mineral oil, ensuring the test tube is

immersed in the oil.

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is then discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[1]

Determination of Density
The density of a liquid can be determined using a pycnometer or a specific gravity bottle.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer
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Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

The pycnometer is then filled with distilled water and placed in a water bath at a constant

temperature (e.g., 20°C) until it reaches thermal equilibrium. The volume of the pycnometer

is confirmed or determined by the weight of the water.

The pycnometer is dried on the outside and weighed again.

The process is repeated with 3-tert-butyltoluene, ensuring the pycnometer is filled to the

same volume and brought to the same temperature.

The density is calculated by dividing the mass of the 3-tert-butyltoluene by the volume of

the pycnometer.[4][5]

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure

for determining the flash point of combustible liquids.[3]

Apparatus:

Pensky-Martens closed-cup tester

Thermometer

Ignition source

Procedure:

A specific volume of 3-tert-butyltoluene (typically 75 mL) is placed in the test cup of the

Pensky-Martens apparatus.[3]

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.
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At regular temperature intervals, the stirring is stopped, and an ignition source is applied to

the opening in the cup lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.[2][3]

Visualizations
To aid in the understanding of experimental procedures, the following diagram illustrates a

typical workflow for determining the boiling point of an organic liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089660#physicochemical-properties-of-3-tert-
butyltoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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